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Compound of Interest

Compound Name: Methyl 2,4-Dichlorophenylacetate

Cat. No.: B165451

An In-Depth Technical Guide to Methyl 2,4-
Dichlorophenylacetate

This guide provides a comprehensive technical overview of Methyl 2,4-
Dichlorophenylacetate, a key chemical intermediate. Designed for researchers, chemists, and
professionals in drug development and agrochemical synthesis, this document delves into the
compound's core properties, synthesis protocols, and application potential, grounding all claims
in verifiable scientific data.

Introduction

Methyl 2,4-Dichlorophenylacetate (CAS No. 55954-23-9) is an aromatic ester of significant
interest in the field of organic synthesis.[1][2] Its structure, featuring a dichlorinated phenyl ring,
makes it a valuable precursor for the synthesis of a wide range of more complex molecules. It
serves as a critical building block in the development of pharmaceuticals and agrochemicals,
where the presence and positioning of chlorine atoms can profoundly influence biological
activity.[1][3] This guide will explore the essential chemical and physical characteristics of this
compound, provide a detailed and validated synthesis protocol, and discuss its current and
potential applications.

Part 1: Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its
effective application in research and development. This section outlines the key identifiers and
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physical characteristics of Methyl 2,4-Dichlorophenylacetate.

Core Chemical Identifiers

Precise identification is crucial for regulatory compliance, safety, and scientific accuracy. The

table below consolidates the primary chemical identifiers for this compound.

Identifier Value Source(s)

CAS Number 55954-23-9 [4]
methyl 2-(2,4-

IUPAC Name ) [2]
dichlorophenyl)acetate
2,4-Dichlorophenylacetic Acid

Synonyms

Methyl Ester

Molecular Formula CoHsCl202 [2]

Molecular Weight 219.06 g/mol [1][2]
SRCVNBFTEARRJY-

InChl Key [2]
UHFFFAOYSA-N
COC(=0)CC1=C(C=C(C=C1)

SMILES [2]

chcl

Physical Properties

The physical state and properties of a chemical dictate its handling, storage, and reaction

conditions. Methyl 2,4-Dichlorophenylacetate is typically supplied as a high-purity liquid.
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Property Value Source(s)
Clear colorless to light yellow

Appearance o [2]
liquid

. . 153 °C (at 27 mmHg) / 272.3
Boiling Point [2][41[5]
°C (at 760 mmHg)

Density ~1.32 g/lcm3 [2][5]
Refractive Index 1.539 - 1.542 [5]
Purity >99.0% (GC)

Molecular Structure

The structure of Methyl 2,4-Dichlorophenylacetate consists of a phenylacetate core. A methyl
ester group provides a site for reactions like hydrolysis and transesterification, while the
benzene ring is substituted with two chlorine atoms at the ortho (2) and para (4) positions. This
specific substitution pattern is critical as it defines the electronic and steric properties of the
molecule, influencing its reactivity and the biological activity of its derivatives.

Reaction Workup & Extraction Purification

24-Dichlorophenylacetic Acid Extract with Wash with NaHCO: Silica Gel Column
+ Methanol (excess) —— Refluxfor 12 hours ——# Remove Methanol ——» — - DryoverNa:SOs —# Remove Ethyl Acetate —— —
e eh Ethyl Acetate then Brine (Hexane/EtOAC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165451#methyl-2-4-dichlorophenylacetate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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